3-Cyclopropoxy-5-ethyl-2-methylpyridine
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Description
3-Cyclopropoxy-5-ethyl-2-methylpyridine is a pyridine derivative featuring a cyclopropoxy group at position 3, an ethyl group at position 5, and a methyl group at position 2. For instance, methoxy-substituted pyridines (e.g., 2-methoxy-4-methyl-5-nitropyridine) are synthesized via nucleophilic substitution or condensation reactions, as described in . The cyclopropoxy group likely replaces the methoxy group in such procedures, leveraging similar synthetic pathways.
The compound’s physicochemical properties can be extrapolated from structural analogs:
- Molecular weight: Estimated at ~188.2 g/mol (calculated by adding the cyclopropoxy group’s mass to 5-ethyl-2-methylpyridine’s base structure) .
- logP: Predicted to be ~2.5 (lower than 5-ethyl-2-methylpyridine due to the polar cyclopropoxy group) .
- Vapor pressure: Approximated at 0.1 mm Hg at 20°C (lower than 5-ethyl-2-methylpyridine’s 0.345 mm Hg due to increased molecular weight) .
Properties
Molecular Formula |
C11H15NO |
|---|---|
Molecular Weight |
177.24 g/mol |
IUPAC Name |
3-cyclopropyloxy-5-ethyl-2-methylpyridine |
InChI |
InChI=1S/C11H15NO/c1-3-9-6-11(8(2)12-7-9)13-10-4-5-10/h6-7,10H,3-5H2,1-2H3 |
InChI Key |
IVVMHKUMZADKPD-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(N=C1)C)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-5-ethyl-2-methylpyridine can be achieved through several methods. One common approach involves the condensation of paraldehyde (a derivative of acetaldehyde) and ammonia in the presence of a catalyst . This reaction is typically carried out at high temperatures (200–300°C) and pressures (12–13 MPa) to achieve a good yield. The use of paraldehyde helps manage the reaction and avoid spontaneous self-oligomerization, which is typical for acetaldehyde .
Industrial Production Methods
In industrial settings, the production of 3-Cyclopropoxy-5-ethyl-2-methylpyridine often involves continuous flow systems. These systems use a packed column with a catalyst, such as Raney® nickel, and a low boiling point alcohol (e.g., 1-propanol) at high temperatures . This method offers several advantages, including shorter reaction times, increased safety, and reduced waste.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-5-ethyl-2-methylpyridine undergoes various chemical reactions, including:
Reduction: Reduction reactions can be performed using hydrogenation techniques with catalysts such as palladium on carbon.
Substitution: The compound can undergo substitution reactions, where functional groups on the pyridine ring are replaced with other groups.
Common Reagents and Conditions
Oxidation: Nitric acid is commonly used as an oxidizing agent.
Reduction: Hydrogen gas and palladium on carbon are typical reagents for reduction reactions.
Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.
Major Products Formed
Oxidation: Nicotinic acid
Reduction: Reduced pyridine derivatives
Substitution: Halogenated pyridine derivatives
Scientific Research Applications
3-Cyclopropoxy-5-ethyl-2-methylpyridine has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor to pharmacologically active compounds.
Industry: It is used in the production of resins, polymers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-5-ethyl-2-methylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of its use .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key properties of 3-cyclopropoxy-5-ethyl-2-methylpyridine with structurally related compounds:
Key Observations :
- Lipophilicity : The cyclopropoxy group reduces logP compared to 5-ethyl-2-methylpyridine, aligning it closer to 3-acetylpyridine .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
